Cas no 2138823-52-4 ((2E)-4-ethyl-2-ethylidenecyclohexan-1-one)

• Product Name: (2E)-4-ethyl-2-ethylidenecyclohexan-1-one
• CAS No: 2138823-52-4
• MF: C₁₀H₁₆O
• MW: 152.233443260193
• CID: 6186064
• PubChem ID: 153539108
• Update Time: 2025-10-25

(2E)-4-ethyl-2-ethylidenecyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-4-ethyl-2-ethylidenecyclohexan-1-one
• EN300-1085232
• 2138823-52-4

• Inchi： 1S/C10H16O/c1-3-8-5-6-10(11)9(4-2)7-8/h4,8H,3,5-7H2,1-2H3/b9-4+
• InChI Key： DSJZYTSQJQAXKW-RUDMXATFSA-N
• SMILES： O=C1/C(=C/C)/CC(CC)CC1

Computed Properties

• Exact Mass: 152.120115130g/mol
• Monoisotopic Mass: 152.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 17.1Ų

Additional information on (2E)-4-ethyl-2-ethylidenecyclohexan-1-one

Exploring the Unique Properties and Applications of (2E)-4-ethyl-2-ethylidenecyclohexan-1-one (CAS No. 2138823-52-4)

In the realm of organic chemistry, (2E)-4-ethyl-2-ethylidenecyclohexan-1-one (CAS No. 2138823-52-4) stands out as a fascinating compound with a unique structural framework. This cyclohexanone derivative, characterized by its ethylidene and ethyl substituents, has garnered attention for its potential applications in fragrance synthesis, pharmaceutical intermediates, and specialty chemicals. Researchers and industry professionals are increasingly exploring its reactivity profile, particularly in the context of green chemistry and sustainable synthesis methods.

The compound's molecular structure features a cyclohexanone core with an ethylidene group at the 2-position and an ethyl group at the 4-position, creating a distinctive steric and electronic environment. This arrangement influences its chemical behavior, making it a valuable building block for more complex molecules. Recent studies have highlighted its utility in asymmetric catalysis, where its chiral centers can induce enantioselectivity in synthetic transformations—a hot topic in modern drug discovery and material science.

One of the most searched questions regarding CAS No. 2138823-52-4 revolves around its synthetic routes. Current literature suggests methods involving Wittig olefination or cross-coupling reactions to introduce the ethylidene moiety, often under mild conditions to preserve the ketone functionality. These approaches align with the growing demand for atom-efficient and low-waste processes, reflecting broader trends in industrial chemistry optimization.

From an application standpoint, (2E)-4-ethyl-2-ethylidenecyclohexan-1-one has shown promise in flavor and fragrance formulations. Its unsaturated ketone structure contributes to woody, spicy olfactory notes, making it relevant for perfumery and aroma chemicals—a sector experiencing rapid growth due to increasing consumer interest in natural-inspired scents. Additionally, its potential as a precursor for biologically active compounds has sparked investigations in medicinal chemistry, particularly for scaffolds requiring cyclic ketone motifs.

Analytical characterization of this compound typically involves GC-MS, NMR spectroscopy, and HPLC purity analysis—techniques frequently queried by laboratory technicians working with such specialty chemicals. The compound's stability under various conditions is another common research focus, with studies examining its behavior under thermal stress or different pH environments to guide formulation scientists.

In the context of circular economy principles, researchers are evaluating renewable feedstock-based syntheses for 2138823-52-4, tapping into the surge of interest in bio-based chemicals. This aligns with global initiatives to reduce dependency on fossil resources while maintaining synthetic efficiency—a balance that defines contemporary process chemistry challenges.

The compound's structure-activity relationships continue to be explored, particularly how modifications to the ethylidene or ethyl groups affect its physical and chemical properties. Such structure-property studies are crucial for materials science applications, where fine-tuning molecular characteristics can lead to advanced polymeric materials or liquid crystals with tailored performance attributes.

As regulatory landscapes evolve, documentation surrounding CAS 2138823-52-4 increasingly includes comprehensive safety data and ecological impact assessments—information highly sought after by compliance officers and sustainability managers. This reflects the chemical industry's broader shift toward transparent ingredient disclosure and responsible sourcing practices.

Looking ahead, the scientific community anticipates expanded applications for (2E)-4-ethyl-2-ethylidenecyclohexan-1-one in specialty polymers and advanced material coatings, where its unique structural features could impart desirable mechanical or optical properties. Continued research into its derivatization potential and scalable production methods will likely shape its commercial trajectory in coming years.